Cas no 15794-91-9 (β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate)

• Product Name: β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
• CAS No: 15794-91-9
• MF: C₁₄H₁₈O₈
• MW: 314.287925243378
• CID: 141228
• PubChem ID: 162851636
• Update Time: 2024-03-01

β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4-hydroxyphenyl, 2-acetate
• Isopyroside(8CI)
• β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
• [4,5-dihydroxy-6-(hydroxymethyl)-2-(4-hydroxyphenoxy)oxan-3-yl] acetate
• CHEBI:168767
• 2-O-Acetylarbutin
• Isopyroside
• DTXSID401240687
• 15794-91-9
• beta-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate

• Inchi： 1S/C14H18O8/c1-7(16)20-13-12(19)11(18)10(6-15)22-14(13)21-9-4-2-8(17)3-5-9/h2-5,10-15,17-19H,6H2,1H3
• InChI Key： QLDACILJKOVPDG-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)OC(C)=O)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 314.10016753g/mol
• Monoisotopic Mass: 314.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides